Cas no 105183-69-5 (1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione)
105183-69-5 structure
Product Name:1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione
CAS No:105183-69-5
MF:C9H12N2O2
MW:180.203782081604
CID:1150887
PubChem ID:13692830
Update Time:2025-04-20
1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione
- 105183-69-5
- 1,3-Dimethyl-5-(prop-2-en-1-yl)pyrimidine-2,4(1H,3H)-dione
- DTXSID40546851
-
- Inchi: 1S/C9H12N2O2/c1-4-5-7-6-10(2)9(13)11(3)8(7)12/h4,6H,1,5H2,2-3H3
- InChI Key: PGFWDLWGRQVJPQ-UHFFFAOYSA-N
- SMILES: O=C1C(CC=C)=CN(C)C(N1C)=O
Computed Properties
- Exact Mass: 180.08996
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
105183-69-5 (1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione) Related Products
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